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Compound of Interest

Compound Name: Strontium chromate

Cat. No.: B1219968 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals working with strontium chromate. It includes frequently

asked questions (FAQs), troubleshooting guides for experimental procedures, and detailed

protocols to ensure safe laboratory practices and compliance with occupational exposure limits.

Frequently Asked Questions (FAQs)
Q1: What is strontium chromate and why is it a concern in the workplace?

A1: Strontium chromate (SrCrO₄) is a chemical compound used in pigments, corrosion

inhibitors, and pyrotechnics. The primary concern in occupational settings is its hexavalent

chromium (Cr(VI)) component, which is a known human carcinogen.[1][2] Exposure can also

lead to other health effects, including skin and respiratory irritation and sensitization.[3]

Q2: What are the permissible occupational exposure limits for strontium chromate?

A2: Occupational exposure limits for strontium chromate are typically regulated based on the

hexavalent chromium content. These limits vary by regulatory agency. A summary of key

exposure limits is provided in the table below.

Q3: What are the primary routes of occupational exposure to strontium chromate?

A3: The main routes of exposure are inhalation of dust or aerosols and skin contact with the

powder.[3] Ingestion can also occur through hand-to-mouth contact if proper hygiene practices
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are not followed.[3]

Q4: What are the potential health effects of exposure to strontium chromate?

A4: Acute (short-term) exposure can cause irritation to the skin, eyes, and respiratory tract.[3]

Chronic (long-term) exposure is associated with an increased risk of lung cancer.[1] It can also

lead to skin sensitization (allergic contact dermatitis), nasal septum ulceration and perforation,

and potential kidney damage.[3]

Q5: What are the essential safety precautions when working with strontium chromate?

A5: A comprehensive safety approach includes a combination of engineering controls,

administrative controls, and personal protective equipment (PPE), often referred to as the

Hierarchy of Controls. This includes working in a designated area, using a fume hood or other

ventilated enclosure, wearing appropriate PPE (gloves, lab coat, eye protection), and practicing

meticulous personal hygiene.[4]

Troubleshooting Guides
Problem: I suspect my engineering controls (e.g., fume hood) are not adequately containing

strontium chromate dust.

Troubleshooting Steps:

Visual Inspection: Check for any visible dust accumulation outside the primary

containment area.

Airflow Verification: Use a tissue or smoke stick at the opening of the fume hood to verify

inward airflow. Ensure the sash is at the recommended height.

Certification Check: Confirm that the fume hood has been certified within the last year.

Work Practices: Review your experimental procedures to minimize dust generation. For

example, handle strontium chromate as a slurry or solution when possible, rather than a

dry powder.

Air Sampling: If concerns persist, conduct personal or area air sampling to quantify

exposure levels. Refer to the "Experimental Protocols" section for detailed air sampling
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methodologies.

Problem: An employee is reporting skin irritation after handling strontium chromate.

Troubleshooting Steps:

Immediate First Aid: Instruct the individual to wash the affected area thoroughly with soap

and water.

PPE Evaluation: Inspect the type and condition of gloves used. Ensure they are

appropriate for handling chromium compounds and are being changed regularly.[5]

Hygiene Practices: Review handwashing procedures. Hands should be washed

immediately after handling the substance and before leaving the laboratory.[3]

Contamination Check: Investigate potential sources of contamination on surfaces such as

benchtops, equipment, and door handles.

Medical Evaluation: The employee should seek a medical evaluation to determine the

cause of the irritation and receive appropriate treatment.

Problem: Our latest air monitoring results for hexavalent chromium are above the action level.

Troubleshooting Steps:

Review the Hierarchy of Controls:

Engineering Controls: Re-evaluate the effectiveness of your ventilation systems.

Consider if additional local exhaust ventilation is needed at the point of dust generation.

Administrative Controls: Review and reinforce safe work practices. Limit the time

employees spend in high-exposure areas and ensure proper training on the hazards of

strontium chromate.

Personal Protective Equipment (PPE): Ensure that the correct respiratory protection is

being used and that all users are properly fit-tested.
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Investigate the Source: Identify the specific tasks or processes that are contributing to the

elevated exposure levels.

Implement Corrective Actions: Based on your investigation, implement changes to reduce

exposure. This could involve modifying procedures, improving containment, or upgrading

PPE.

Re-monitoring: Conduct follow-up air monitoring to verify the effectiveness of the

corrective actions.

Data Presentation
Table 1: Occupational Exposure Limits for Hexavalent Chromium (Cr(VI))

Regulatory Agency
Exposure Limit
Type

Value (mg/m³) Notes

OSHA (Occupational

Safety and Health

Administration)

Permissible Exposure

Limit (PEL) - 8-hour

TWA

0.005
Legally enforceable

limit.[6]

NIOSH (National

Institute for

Occupational Safety

and Health)

Recommended

Exposure Limit (REL)

- 10-hour TWA

0.0002

Recommended limit

based on risk of

carcinogenicity.[5]

ACGIH (American

Conference of

Governmental

Industrial Hygienists)

Threshold Limit Value

(TLV) - 8-hour TWA
0.0002

Health-based

guideline.[3][7]

ACGIH
Short-Term Exposure

Limit (STEL)
0.0005

15-minute exposure

limit.[3][7]

TWA = Time-Weighted Average

Experimental Protocols
1. Air Sampling for Hexavalent Chromium (Adapted from NIOSH and OSHA Methods)
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This protocol provides a general guideline for personal or area air sampling. Refer to specific

methods such as NIOSH 7600, NIOSH 7605, or OSHA ID-215 for complete details.[3][8][9]

Materials:

Personal sampling pump calibrated to a flow rate of 1-4 L/min.

37-mm, 5.0-µm pore size polyvinyl chloride (PVC) filter in a cassette filter holder.

Tubing to connect the pump and cassette.

Calibration device (e.g., rotameter or electronic calibrator).

Procedure:

Calibration: Calibrate the personal sampling pump with a representative filter cassette in

line to the desired flow rate (e.g., 2 L/min).

Assembly: Attach the filter cassette to the sampling pump with tubing.

Sampling:

For personal sampling, clip the cassette to the worker's breathing zone (e.g., collar).

For area sampling, place the sampling train in a fixed location representative of the work

area.

Sample Collection: Turn on the pump and record the start time. Sample for a sufficient

duration to collect a detectable amount of analyte, typically over a significant portion of the

work shift.

Post-Sampling: At the end of the sampling period, turn off the pump and record the stop

time.

Sample Handling: Within one hour of sampling, carefully remove the filter from the

cassette using forceps and place it in a clean vial for shipment to an accredited laboratory.

[9] The backup pad should be discarded.[10]
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Analysis: The laboratory will typically use ion chromatography with post-column

derivatization or visible absorption spectrophotometry to quantify the amount of hexavalent

chromium on the filter.[3][11]

2. Biological Monitoring: Urinary Chromium Analysis

Biological monitoring for chromium in urine can be used to assess a worker's total exposure to

chromium compounds.[7][12]

Materials:

Metal-free urine collection container.

Procedure:

Sample Collection: Collect a urine sample at the end of the work shift, preferably at the

end of the work week, to reflect recent exposure.[13]

Contamination Prevention: It is critical to avoid external contamination of the sample. The

worker should wash their hands thoroughly before providing the sample.

Sample Handling: The sample should be collected in a pre-screened, metal-free container.

Laboratory Analysis: The sample is sent to a laboratory for analysis, typically using

inductively coupled plasma mass spectrometry (ICP-MS) to determine the total chromium

concentration.[14] The results are often corrected for creatinine concentration to account

for urine dilution.

Interpretation: Results are compared to Biological Exposure Indices (BEIs) or similar

guidance values to assess the level of exposure.[14] Elevated levels may indicate a need to

review and improve workplace controls.[13]
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Caption: Workflow for Air Sampling of Hexavalent Chromium.
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Caption: Hierarchy of Controls for Managing Workplace Hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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